Cas no 1806790-84-0 (2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine)

• Product Name: 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine
• CAS No: 1806790-84-0
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4917803
• Update Time: 2025-05-24

2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-6(8)4-5(12)2(9)1-3(10)11-4/h1,6,12H
• InChI Key： RIQLYIWVZIPNFD-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine

Introduction to 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine (CAS No. 1806790-84-0) and Its Emerging Applications in Modern Medicinal Chemistry

2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine, identified by the chemical identifier CAS No. 1806790-84-0, represents a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacophoric features. This heterocyclic derivative combines a pyridine core with functional groups that enhance its potential as a building block for the development of novel therapeutic agents. The presence of both difluoromethyl and diiodo substituents, along with a hydroxyl group, endows the molecule with unique electronic and steric properties that are highly valuable in drug design.

The difluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to improve metabolic stability, lipophilicity, and binding affinity. Its incorporation into bioactive molecules often enhances their pharmacokinetic profiles, making it a preferred moiety in the synthesis of small-molecule drugs. In contrast, the diiodo substituents introduce electrophilic centers that can be readily functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures. The hydroxyl group further contributes to the compound's reactivity, allowing for further derivatization via etherification or esterification strategies.

Recent advancements in synthetic methodologies have enabled more efficient access to 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine, making it an attractive scaffold for medicinal chemists. For instance, palladium-catalyzed reactions have been employed to introduce the difluoromethyl group with high selectivity and yield. Similarly, modern iodination techniques have allowed for the precise placement of the diiodo substituents at the 4- and 6-positions of the pyridine ring. These synthetic advances have facilitated rapid exploration of analogues and have accelerated the discovery process.

The potential applications of 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine span multiple therapeutic areas. One particularly promising direction is its use as a precursor in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The combination of the difluoromethyl group and iodinated aromatic rings provides an ideal platform for designing molecules that can selectively bind to kinase active sites. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting its utility in oncology research.

In addition to kinase inhibition, 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine has shown promise as a scaffold for antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds. The structural features of this molecule allow for interactions with bacterial enzymes and cell wall components, potentially leading to the development of next-generation antibiotics. Furthermore, its reactivity enables modifications that can enhance bioavailability and reduce toxicity, critical factors for any antimicrobial therapy.

The role of computational chemistry in optimizing derivatives of 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying structural modifications that can improve potency. By leveraging virtual screening platforms, researchers can rapidly assess large libraries of analogues derived from this scaffold, significantly reducing the time required for hit identification. This approach has already been employed to identify lead compounds with enhanced pharmacological properties.

Another emerging application is in the field of photodynamic therapy (PDT). The presence of iodine atoms makes this compound a candidate for photosensitizer development. Iodinated aromatic compounds have been explored as photosensitizers due to their ability to generate reactive oxygen species upon irradiation with light. These species can selectively damage target cells, making PDT an effective treatment modality for various conditions, including cancer. Further investigation into the photophysical properties of derivatives derived from 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine may uncover new opportunities in this therapeutic area.

The synthesis and characterization of novel derivatives continue to drive innovation in this field. Recent studies have focused on exploring different substituents at various positions on the pyridine ring to modulate bioactivity. For example, replacing one or both iodine atoms with other electrophilic groups has led to compounds with altered binding profiles. Additionally, introducing nitrogen-containing heterocycles has expanded the structural diversity while maintaining key pharmacophoric features.

The development of green chemistry principles has also influenced synthetic strategies for preparing 2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine and its derivatives. Solvent-free reactions and catalytic methods have been employed to minimize waste and improve sustainability without compromising yield or purity. These environmentally conscious approaches align with broader efforts in pharmaceutical research to develop more sustainable practices.

In conclusion,2-(Difluoromethyl)-4,6-diiodo-3-hydroxypyridine (CAS No. 1806790-84-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an excellent scaffold for developing novel therapeutics across various disease areas. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a crucial role in future drug discovery efforts.